Cas no 1261802-57-6 (5,2'-Bis(trifluoromethyl)-2-bromomethylbiphenyl)

• Product Name: 5,2'-Bis(trifluoromethyl)-2-bromomethylbiphenyl
• CAS No: 1261802-57-6
• MF: C₁₅H₉BrF₆
• MW: 383.126384496689
• CID: 4994880
• Update Time: 2025-06-14

5,2'-Bis(trifluoromethyl)-2-bromomethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 5,2'-Bis(trifluoromethyl)-2-bromomethylbiphenyl

• Inchi： 1S/C15H9BrF6/c16-8-9-5-6-10(14(17,18)19)7-12(9)11-3-1-2-4-13(11)15(20,21)22/h1-7H,8H2
• InChI Key： XJRBFXIZTFHWBW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)(F)F)=CC=1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Additional information on 5,2'-Bis(trifluoromethyl)-2-bromomethylbiphenyl

Research Brief on 5,2'-Bis(trifluoromethyl)-2-bromomethylbiphenyl (CAS: 1261802-57-6) in Chemical Biology and Pharmaceutical Applications

The compound 5,2'-Bis(trifluoromethyl)-2-bromomethylbiphenyl (CAS: 1261802-57-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 5,2'-Bis(trifluoromethyl)-2-bromomethylbiphenyl as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of small-molecule inhibitors targeting key biological pathways. Its trifluoromethyl groups enhance lipophilicity and metabolic stability, making it a valuable scaffold for medicinal chemistry applications. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors, demonstrating promising activity against cancer-related targets.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized 5,2'-Bis(trifluoromethyl)-2-bromomethylbiphenyl as a key building block for the development of selective JAK2 inhibitors. The compound's bromomethyl group facilitated efficient functionalization, enabling the rapid generation of diverse analogs. The resulting inhibitors exhibited nanomolar potency and excellent selectivity profiles, highlighting the compound's utility in structure-activity relationship (SAR) studies.

Another significant application of this compound has been in the field of positron emission tomography (PET) tracer development. A recent publication in ACS Chemical Neuroscience reported the use of 1261802-57-6 as a precursor for the synthesis of fluorine-18 labeled tracers targeting neurodegenerative disease biomarkers. The trifluoromethyl groups provided optimal pharmacokinetic properties, while the bromomethyl moiety allowed for efficient radiolabeling.

From a synthetic chemistry perspective, several novel methodologies have been developed to optimize the production of 5,2'-Bis(trifluoromethyl)-2-bromomethylbiphenyl. A 2024 paper in Organic Process Research & Development described a scalable, cost-effective route to this compound using continuous flow chemistry, achieving >90% yield with excellent purity. This advancement addresses previous challenges in large-scale production, potentially enabling broader application in pharmaceutical development.

Safety and toxicological assessments of 1261802-57-6 have also been a focus of recent research. Preliminary in vitro studies suggest favorable toxicity profiles for derivatives of this compound, though comprehensive in vivo evaluations are ongoing. Researchers emphasize the importance of careful structural modification to maintain the balance between potency and safety in drug candidates derived from this scaffold.

Looking forward, the unique properties of 5,2'-Bis(trifluoromethyl)-2-bromomethylbiphenyl position it as a promising candidate for further exploration in multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. Current research efforts are focused on expanding its application to new target classes and optimizing its physicochemical properties for improved drug-like characteristics.